![molecular formula C11H21N3O3S B2810281 N-(3-hydroxy-4,4-dimethylpentyl)-1-methyl-1H-imidazole-4-sulfonamide CAS No. 1448058-44-3](/img/structure/B2810281.png)
N-(3-hydroxy-4,4-dimethylpentyl)-1-methyl-1H-imidazole-4-sulfonamide
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Overview
Description
N-(3-hydroxy-4,4-dimethylpentyl)-1-methyl-1H-imidazole-4-sulfonamide, also known as HSAF, is a natural product that has been isolated from a soil bacterium. It has been found to have various biological activities, including antifungal, antibacterial, and anticancer properties.
Mechanism of Action
The mechanism of action of N-(3-hydroxy-4,4-dimethylpentyl)-1-methyl-1H-imidazole-4-sulfonamide is not fully understood. However, it has been proposed that this compound targets the cell membrane of fungi and bacteria. It has been shown to disrupt the cell membrane and cause leakage of intracellular contents, leading to cell death. This compound has also been found to induce apoptosis in cancer cells.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of fungi and bacteria by disrupting the cell membrane. This compound has also been found to induce apoptosis in cancer cells by activating caspases. In addition, this compound has been shown to have anti-inflammatory properties and has been found to inhibit the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
N-(3-hydroxy-4,4-dimethylpentyl)-1-methyl-1H-imidazole-4-sulfonamide has several advantages for lab experiments. It is a natural product that is relatively easy to synthesize. It has potent biological activities and can be used as a positive control in various assays. However, there are also limitations to using this compound in lab experiments. It is a complex molecule that requires specialized equipment and expertise to synthesize. In addition, the biological activities of this compound may vary depending on the source of the crude extract.
Future Directions
There are several future directions for the study of N-(3-hydroxy-4,4-dimethylpentyl)-1-methyl-1H-imidazole-4-sulfonamide. One direction is to investigate the mechanism of action of this compound in more detail. Another direction is to explore the potential of this compound as a therapeutic agent for various diseases, including fungal infections, bacterial infections, and cancer. Furthermore, the synthesis of this compound can be optimized to increase yield and reduce cost. Finally, the biological activities of this compound can be further explored to identify new applications for this natural product.
Synthesis Methods
The synthesis of N-(3-hydroxy-4,4-dimethylpentyl)-1-methyl-1H-imidazole-4-sulfonamide is a complex process that involves several steps. The first step is the fermentation of the soil bacterium, Lysobacter enzymogenes. The fermentation process produces a crude extract that contains this compound. The crude extract is then purified using various chromatography techniques to obtain pure this compound.
Scientific Research Applications
N-(3-hydroxy-4,4-dimethylpentyl)-1-methyl-1H-imidazole-4-sulfonamide has been extensively studied for its biological activities. It has been found to have potent antifungal activity against various plant pathogenic fungi. This compound has also been shown to have antibacterial activity against several Gram-positive bacteria. In addition, this compound has been found to have anticancer properties and has been shown to inhibit the growth of several cancer cell lines.
properties
IUPAC Name |
N-(3-hydroxy-4,4-dimethylpentyl)-1-methylimidazole-4-sulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21N3O3S/c1-11(2,3)9(15)5-6-13-18(16,17)10-7-14(4)8-12-10/h7-9,13,15H,5-6H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MLYMAJBRPPBFBQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(CCNS(=O)(=O)C1=CN(C=N1)C)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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